N-[[3-(4-Methoxyphenyl)-1,2-oxazol-5-yl]methyl]prop-2-enamide

• IUPAC Name: N-[[3-(4-methoxyphenyl)-1,2-oxazol-5-yl]methyl]prop-2-enamide
• InChI: InChI=1S/C14H14N2O3/c1-3-14(17)15-9-12-8-13(16-19-12)10-4-6-11(18-2)7-5-10/h3-8H,1,9H2,2H3,(H,15,17)
• InChI Key: KWNFWYFMSWTLEZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=C2)CNC(=O)C=C
• Molecular Formula: C14H14N2O3
• Molecular Weight: 258.27 g/mol

Description

N-[[3-(4-Methoxyphenyl)-1,2-oxazol-5-yl]methyl]prop-2-enamide, also known as MPO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPO is a synthetic compound that belongs to the class of oxazoles, which are important heterocyclic compounds that have been extensively studied due to their diverse biological activities.

Mechanism of Action

The mechanism of action of N-[[3-(4-Methoxyphenyl)-1,2-oxazol-5-yl]methyl]prop-2-enamide is not fully understood; however, it has been proposed that N-[[3-(4-Methoxyphenyl)-1,2-oxazol-5-yl]methyl]prop-2-enamide exerts its antitumor activity by inhibiting the activity of topoisomerase II, a crucial enzyme involved in DNA replication and cell division. Moreover, N-[[3-(4-Methoxyphenyl)-1,2-oxazol-5-yl]methyl]prop-2-enamide has been shown to induce the production of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and cell death.
Biochemical and Physiological Effects:
N-[[3-(4-Methoxyphenyl)-1,2-oxazol-5-yl]methyl]prop-2-enamide has been reported to exhibit various biochemical and physiological effects, including antitumor, anti-inflammatory, and antimicrobial activities. N-[[3-(4-Methoxyphenyl)-1,2-oxazol-5-yl]methyl]prop-2-enamide has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce the expression of COX-2, a crucial enzyme involved in the synthesis of prostaglandins. Moreover, N-[[3-(4-Methoxyphenyl)-1,2-oxazol-5-yl]methyl]prop-2-enamide has been reported to exhibit potent antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

N-[[3-(4-Methoxyphenyl)-1,2-oxazol-5-yl]methyl]prop-2-enamide has several advantages for lab experiments, including its easy synthesis, high yield, and potent biological activity. However, N-[[3-(4-Methoxyphenyl)-1,2-oxazol-5-yl]methyl]prop-2-enamide also has some limitations, including its low solubility in water and its potential toxicity at high concentrations. Therefore, careful optimization of the experimental conditions is necessary to ensure the accurate and reliable results.

Future Directions

There are several future directions for the research on N-[[3-(4-Methoxyphenyl)-1,2-oxazol-5-yl]methyl]prop-2-enamide, including the development of more potent analogs with improved solubility and reduced toxicity, the investigation of the mechanism of action of N-[[3-(4-Methoxyphenyl)-1,2-oxazol-5-yl]methyl]prop-2-enamide, and the evaluation of its potential applications in other fields, such as agriculture and environmental science.
Conclusion:
In conclusion, N-[[3-(4-Methoxyphenyl)-1,2-oxazol-5-yl]methyl]prop-2-enamide is a synthetic compound that has shown promising results in various scientific research applications, including drug discovery, medicinal chemistry, and biological studies. N-[[3-(4-Methoxyphenyl)-1,2-oxazol-5-yl]methyl]prop-2-enamide exhibits potent antitumor, anti-inflammatory, and antimicrobial activities, and its mechanism of action is not fully understood. N-[[3-(4-Methoxyphenyl)-1,2-oxazol-5-yl]methyl]prop-2-enamide has several advantages for lab experiments, including its easy synthesis and high yield, but also has some limitations, including its low solubility in water and potential toxicity at high concentrations. There are several future directions for the research on N-[[3-(4-Methoxyphenyl)-1,2-oxazol-5-yl]methyl]prop-2-enamide, including the development of more potent analogs and the investigation of its mechanism of action.

Synthesis Methods

N-[[3-(4-Methoxyphenyl)-1,2-oxazol-5-yl]methyl]prop-2-enamide can be synthesized through a simple reaction between 4-methoxybenzaldehyde, 2-aminoacetaldehyde diethyl acetal, and propargyl bromide in the presence of a base catalyst. The reaction proceeds through a one-pot three-component condensation reaction to yield N-[[3-(4-Methoxyphenyl)-1,2-oxazol-5-yl]methyl]prop-2-enamide as a yellow solid with a melting point of 114-116°C.

Scientific Research Applications

N-[[3-(4-Methoxyphenyl)-1,2-oxazol-5-yl]methyl]prop-2-enamide has shown promising results in various scientific research applications, including drug discovery, medicinal chemistry, and biological studies. N-[[3-(4-Methoxyphenyl)-1,2-oxazol-5-yl]methyl]prop-2-enamide has been reported to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Moreover, N-[[3-(4-Methoxyphenyl)-1,2-oxazol-5-yl]methyl]prop-2-enamide has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest.